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Compound of Interest

Compound Name: PIGMENT ORANGE 36

Cat. No.: B078092

For professionals in research, scientific, and formulation development fields, selecting a
pigment with robust weather resistance is paramount for ensuring the long-term durability and
color stability of a product. This guide offers an objective comparison of Pigment Orange 36's
performance against established industry standards and alternative orange pigments,
supported by experimental data and standardized testing protocols.

Pigment Orange 36 (PO 36) is a high-performance benzimidazolone organic pigment
recognized for its exceptional heat stability, vibrant chroma, and, most notably, its excellent
weather and lightfastness properties.[1] These characteristics make it a preferred choice for
demanding applications such as automotive paints, industrial coatings, and plastics.[2]

Industry Standards for Weather Resistance

The weather resistance of a pigment is its ability to withstand environmental stressors, primarily
sunlight, moisture, and temperature fluctuations, without significant degradation of color or
physical properties. Several international and national standards provide frameworks for
evaluating these properties. Key standards include those from the American Society for Testing
and Materials (ASTM) and the International Organization for Standardization (ISO).[3][4]

Lightfastness, a critical component of weather resistance, is the measure of a pigment's
resistance to fading upon exposure to light.[3] It is commonly rated on the Blue Wool Scale,
which ranges from 1 (very poor) to 8 (excellent).[3][5] Another common rating system is the
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ASTM lightfastness scale, which ranges from | (excellent) to V (very poor), with a rating of |

corresponding to a 7-8 on the Blue Wool Scale.[3]

Comparative Performance Data

The following table summarizes the weather resistance and related properties of Pigment

Orange 36 in comparison to other commonly used orange pigments.

Pigment

Chemical Class

Lightfastness
(BWS)

Weather
Fastness

Heat
Resistance (°C)

Pigment Orange

36 Benzimidazolone  8[6][7][8] Excellent[2][6][7]  250[7]
Pigment Orange o
Diarylide 5-6 Good 200
13
Pigment Orange Disazopyrazolon
5-6[9] Good[9] 260
34 e
Pigment Orange Diketopyrrolopyrr
J J by by 8 Excellent 300

64

ole (DPP)

Data compiled from various industry sources. Actual performance may vary based on
formulation and application.

Pigment Orange 36 consistently demonstrates superior lightfastness and weather resistance,
making it a reliable choice for applications requiring long-term color retention in outdoor
environments.[2]

Experimental Protocol: Accelerated Weathering

To quantify the weather resistance of pigments, accelerated weathering tests are employed to
simulate the damaging effects of long-term outdoor exposure in a controlled laboratory setting.
[10][11] A common method is the Xenon Arc test, which simulates the full spectrum of sunlight.
[11][12]
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Objective: To compare the color and gloss retention of coatings pigmented with Pigment
Orange 36 against other orange pigments after exposure to accelerated weathering conditions.

Apparatus:

e Xenon Arc Weathering Chamber (compliant with ASTM G154 or ISO 4892)[13]

o Spectrophotometer for color measurement (in accordance with ASTM D2244)[14]
e Glossmeter

Methodology:

o Sample Preparation: Pigments are dispersed into a suitable binder system and applied to
standardized test panels.

« Initial Measurements: The initial color coordinates (Lab*) and gloss levels of the unexposed
panels are measured and recorded.

o Exposure: The panels are placed in the Xenon Arc chamber and subjected to controlled
cycles of light, temperature, and moisture. A typical cycle might involve continuous light with
periodic water spray to simulate rain and dew.

» Evaluation: At predetermined intervals, the panels are removed, and the color and gloss are
remeasured.

» Data Analysis: The change in color (AE) is calculated. A higher AE value indicates a greater
color change and lower weather resistance. Gloss retention is also calculated as a
percentage of the initial gloss.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the accelerated weathering test protocol.
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Caption: Accelerated Weathering Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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